Cas no 5394-32-1 (2-[carboxymethyl(propan-2-yl)amino]acetic Acid)

• Product Name: 2-[carboxymethyl(propan-2-yl)amino]acetic Acid
• CAS No: 5394-32-1
• MF: C₇H₁₃NO₄
• MW: 175.182422399521
• CID: 1587045
• PubChem ID: 219559
• Update Time: 2025-04-21

2-[carboxymethyl(propan-2-yl)amino]acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[carboxymethyl(propan-2-yl)amino]acetic Acid
• NSC1004
• N-isopropyliminodiacetic acid
• Bis-carboxymethyl-isopropylamin
• isopropylimino-di-acetic acid
• NCIStruc2_000048
• CTK4J9034
• NCIStruc1_000218
• NCI1004
• Bis-carboxymethyl-isopropyl-amin
• N-isopropyl-iminodiacetic acid
• Isopropylimino-di-essigsaeure
• (Isopropylimino)diessigsaeure
• AG-K-77184
• AC1Q5WHU
• 2,2'-(propan-2-ylimino)diacetic acid
• NSC1004; N-isopropyliminodiacetic acid; Bis-carboxymethyl-isopropylamin; isopropylimino-di-acetic acid; NCIStruc2_000048; CTK4J9034; NCIStruc1_000218; NCI1004; Bis-carboxymethyl-isopropyl-amin; N-isopropyl-iminodiacetic acid; Isopropylimino-di-essigsaeure; (Isopropylimino)diessigsaeure; AG-K-77184; AC1Q5WHU; 2,2'-(propan-2-ylimino)diacetic acid;
• (ISOPROPYLIMINO)DIACETIC ACID
• AKOS012957450
• NSC-1004
• 5394-32-1
• 2-(carboxymethyl-propan-2-yl-amino)acetic acid
• NCGC00096128-01
• NCI60_000011
• DS-003409
• DTXSID10277165
• CHEMBL1487281
• NCGC00013001-02
• 2,2'-(isopropylazanediyl)diacetic acid
• CCG-37561
• NCGC00013001
• SCHEMBL156073

• Inchi： 1S/C7H13NO4/c1-5(2)8(3-6(9)10)4-7(11)12/h5H,3-4H2,1-2H3,(H,9,10)(H,11,12)
• InChI Key： IWJJXDLQNGBAOG-UHFFFAOYSA-N
• SMILES： OC(CN(CC(=O)O)C(C)C)=O

Computed Properties

• Exact Mass: 175.08449
• Monoisotopic Mass: 175.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.242
• Boiling Point: 337.7°C at 760 mmHg
• Flash Point: 158°C
• Refractive Index: 1.497
• PSA: 77.84